Cas no 70216-96-5 (Phenol,2-(2-benzothiazolyloxy)-)

Phenol,2-(2-benzothiazolyloxy)- structure
70216-96-5 structure
Product Name:Phenol,2-(2-benzothiazolyloxy)-
CAS No:70216-96-5
MF:C13H9NO2S
MW:243.281061887741
CID:570074
PubChem ID:3017998
Update Time:2025-04-19

Phenol,2-(2-benzothiazolyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(2-benzothiazolyloxy)-
    • 2-(1,3-benzothiazol-2-yloxy)phenol
    • 2-(2-benzothiazolyloxy)phenol
    • DTXSID80990450
    • 70216-96-5
    • 2-(2-benzo[d]thiazolyloxy)phenol
    • SCHEMBL10767866
    • 2-[(1,3-Benzothiazol-2-yl)oxy]phenol
    • NS00062826
    • EINECS 274-448-2
    • Inchi: 1S/C13H9NO2S/c15-10-6-2-3-7-11(10)16-13-14-9-5-1-4-8-12(9)17-13/h1-8,15H
    • InChI Key: MZODOBBOQXPSNU-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)OC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 243.03547
  • Monoisotopic Mass: 243.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 42.35
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